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Introduction
Acid Yellow 199, a monoazo acid dye, is utilized for dyeing various protein and polyamide

fibers, including nylon.[1][2] Its bright orange hue and solubility in water make it a viable

candidate for achieving vibrant and consistent coloration on nylon substrates.[1][2] The dyeing

process is predicated on the ionic interaction between the anionic sulfonate groups of the dye

and the protonated amino groups of the nylon fibers under acidic conditions. This document

provides a detailed protocol for the application of Acid Yellow 199 to nylon fibers, outlining the

dyeing mechanism, experimental procedures, and key parameters for achieving optimal

results.

Dyeing Mechanism
The dyeing of nylon fibers with Acid Yellow 199 is governed by an electrostatic attraction

mechanism. In an acidic dyebath, the amino end groups (-NH2) of the nylon polymer chain

become protonated, creating cationic sites (-NH3+). Acid Yellow 199, which possesses

anionic sulfonate groups (-SO3-), is then attracted to these positively charged sites on the fiber.

The dye molecules diffuse into the amorphous regions of the nylon fiber and form strong ionic

bonds. The overall process is influenced by several factors including pH, temperature, dye

concentration, and the presence of auxiliary chemicals.
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Experimental Protocols
This section details the necessary preparations and a step-by-step procedure for dyeing nylon

fibers with Acid Yellow 199.

Materials and Reagents
Nylon 6 or Nylon 6,6 fibers/fabric

Acid Yellow 199 (C.I. 14205)[2]

Acetic Acid (Glacial)

Anionic Leveling Agent

Sodium Sulfate (Glauber's salt) (optional, as a leveling agent)

Sodium Carbonate (for after-treatment)

Non-ionic detergent

Distilled or deionized water

Equipment
Laboratory-scale dyeing machine (e.g., shaking water bath, beaker dyer)

Beakers and graduated cylinders

Pipettes

pH meter

Stirring rods

Heating plate with magnetic stirrer

Spectrophotometer (for colorimetric analysis)
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Lightfastness and washfastness testing equipment

Preparation of Solutions
Dye Stock Solution (1% w/v): Accurately weigh 1.0 g of Acid Yellow 199 powder and make a

paste with a small amount of cold water. Gradually add hot water (80-90°C) while stirring

until the dye is completely dissolved. Make up the final volume to 100 mL with distilled water.

Acetic Acid Solution (10% v/v): Add 10 mL of glacial acetic acid to 90 mL of distilled water.

Leveling Agent Solution (1% w/v): Dissolve 1.0 g of a suitable anionic leveling agent in 100

mL of warm water.

Dyeing Procedure
Scouring: To ensure uniform dyeing, pre-wash the nylon material with a solution containing

1-2 g/L of a non-ionic detergent at 60-70°C for 20-30 minutes to remove any impurities or

finishing agents. Rinse thoroughly with hot and then cold water.

Dye Bath Preparation: Prepare the dyebath by adding the required amount of water, leveling

agent, and acetic acid to the dyeing vessel. A typical liquor ratio (M:L) is 1:20 to 1:40 (mass

of fiber to volume of liquid).

Dyeing Process:

Set the dyebath temperature to 40°C.

Add the calculated amount of the Acid Yellow 199 stock solution to the dyebath and stir

well.

Immerse the pre-wetted nylon fibers into the dyebath.

Gradually raise the temperature of the dyebath to 90-100°C at a rate of 1-2°C per minute.

Maintain the dyeing temperature at 90-100°C for 30-60 minutes, with continuous agitation

to ensure even dyeing.

After the dyeing time has elapsed, allow the dyebath to cool down gradually to 60-70°C.
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Rinsing and After-treatment:

Remove the dyed nylon from the bath and rinse with warm water, followed by a cold water

rinse until the water runs clear.

To improve wet fastness, an after-treatment with a cationic fixing agent can be performed

according to the manufacturer's instructions.

Alternatively, a neutralization step with a 1-2 g/L sodium carbonate solution can be carried

out.

Finally, rinse the dyed fibers thoroughly with cold water and air dry.

Data Presentation
The following tables summarize the key quantitative data for the dyeing protocol of nylon fibers

with acid dyes, including specific information for Acid Yellow 199 where available.

Parameter
Recommended
Value/Range

Reference

Dye Concentration
0.5 - 4.0% (on weight of fiber,

o.w.f)

Liquor Ratio (M:L) 1:20 - 1:40

pH
4.0 - 6.0 (Adjusted with Acetic

Acid)

Leveling Agent 0.5 - 1.0 g/L

Temperature 90 - 100°C

Time 30 - 60 minutes

Chemical Typical Concentration

Acetic Acid 1 - 3%

Sodium Sulfate 5 - 20 g/L (optional)
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Table 1: Recommended Dyeing Parameters for Acid Dyes on Nylon.

Fastness Property ISO Test Method Rating (1-5) Reference

Light Fastness ISO 105-B02 6-7

Washing Fastness

(Staining)
ISO 105-C06 4-5

Washing Fastness

(Fading)
ISO 105-C06 5

Perspiration Fastness ISO 105-E04 4-5

Table 2: Reported Colorfastness of Acid Yellow 199 on Nylon. (Note: Ratings are on a scale of

1 to 5, where 5 is excellent.)
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Caption: Mechanism of Acid Yellow 199 binding to nylon fibers.

Experimental Workflow
Start

Scour Nylon Fibers
(1-2 g/L non-ionic detergent, 60-70°C, 20-30 min)

Rinse Thoroughly

Prepare Dyebath
(M:L 1:20-1:40, Leveling Agent, Acetic Acid)

Set Dyebath Temperature to 40°C

Add Acid Yellow 199 Stock Solution

Immerse Pre-wetted Nylon

Ramp Temperature to 90-100°C
(1-2°C/min)

Hold at 90-100°C for 30-60 min

Cool Down to 60-70°C

Remove Dyed Nylon

Rinse with Warm and Cold Water

After-treatment (Optional)
(Cationic fixing agent or Na2CO3)

Final Rinse

Air Dry

End

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b3151290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3151290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Experimental workflow for dyeing nylon with Acid Yellow 199.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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